Cas no 92841-20-8 (4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid)
92841-20-8 structure
Product Name:4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
CAS No:92841-20-8
MF:C11H20O3
MW:200.274703979492
CID:735814
Update Time:2023-08-03
4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanebutanoic acid, 3-hydroxy-3-methyl-
- 4-(3-hydroxy-3-methylcyclohexyl)butanoic acid
- 4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
-
- Inchi: 1S/C11H20O3/c1-11(14)7-3-5-9(8-11)4-2-6-10(12)13/h9,14H,2-8H2,1H3,(H,12,13)
- InChI Key: MKXOXGLTGMYYCT-UHFFFAOYSA-N
- SMILES: OC1(C)CCCC(CCCC(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Topological Polar Surface Area: 57.5
4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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